(7,8-dihydro-6H-cyclopenta[e][1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine

• IUPAC Name: 1,2,10,11-tetrazatricyclo[7.3.0.03,7]dodeca-2,7,9,11-tetraen-12-ylmethanamine
• InChI: InChI=1S/C9H11N5/c10-5-9-12-11-8-4-6-2-1-3-7(6)13-14(8)9/h4H,1-3,5,10H2
• InChI Key: QHWUYLNYCYVDHR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC3=NN=C(N3N=C2C1)CN
• Molecular Formula: C9H11N5
• Molecular Weight: 189.22 g/mol
• CAS No.: 2097974-11-1

Description

“(7,8-dihydro-6H-cyclopenta[e][1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine” is a chemical compound with the molecular formula C9H11N5. It belongs to the class of 1,2,4-triazoles, which have been found to exhibit a wide range of biological activities.

Molecular Structure Analysis

The molecular structure of “this compound” consists of multiple rings, including two five-membered rings and one six-membered ring. It also contains multiple bonds, including two double bonds and five aromatic bonds.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” are not detailed in the search results.

Scientific Research Applications

Synthesis and Anti-Tumor Activities

• A study by Ahmed, Ahmed, and Abdelhamid (2014) reported the synthesis of new [1,2,4]triazolo[1,5-a]pyrimidine derivatives, including 7,8-dihydro-6H-cyclopenta[e][1,2,4]triazolo[1,5-a]pyrimidine, demonstrating potent anti-tumor cytotoxic activity in vitro using different human cancer cell lines (Ahmed, S., Ahmed, O., & Abdelhamid, A., 2014).

Cyclocondensation and Structural Analysis

• Desenko et al. (1998) explored the cyclocondensation of 6-acetyl-4,7-dihydro-5-methyl-7-phenyl[1,2,4]triazolo[1,5-a]pyrimidine with hydroxylamine and hydrazine, leading to compounds with potential structural interest (Desenko, S., Komykhov, S. A., Orlov, V., & Meier, H., 1998).

Novel Ring System Synthesis

• Kosáry et al. (1986) prepared a novel ring system, 6H-1,2,4-triazino[4,3-b]1,2,4-triazolo[3,4-f]-pyridazine, demonstrating a positive inotropic effect (Kosáry, J., Jerkovich, G., Pólos, K., & Kasztreiner, E., 1986).

Biological Agent Potential

• Biagi et al. (2002) investigated new tricyclic 1,2,3-triazolo-1,2,4-triazolo-pyridazine derivatives for potential as biological agents (Biagi, G., Ciambrone, F., Giorgi, I., Livi, O., Scartoni, V., & Barili, P., 2002).

Antimicrobial Activity

• Peesapati and Venkata (2002) synthesized derivatives like 2-methyl-6,7-dihydro-5H-benzo-[6,7]cyclohepta[1,2,4] triazolo[4,3-b]pyridazine, exhibiting promising antibacterial activity (Peesapati, V., & Venkata, S. C., 2002).

Antiproliferative Activity

• Ilić et al. (2011) prepared a library of [1,2,4]triazolo[4,3-b]pyridazin-6-yloxy derivatives showing inhibitory effects on the proliferation of endothelial and tumor cells (Ilić, M., Ilaš, J., Liekens, S., Mátyus, P., & Kikelj, D., 2011).

Structural and DFT Calculations

• Sallam et al. (2021) synthesized and analyzed 6-Chloro-3-[(4-chloro-3-methylphenoxy)methyl][1,2,4]triazolo[4,3-b]pyridazine, providing insights through structural analysis and density functional theory calculations (Sallam, H. H., Mohammed, Y. H., Al-Ostoot, F. H., Sridhar, M. A., & Khanum, S., 2021).

Cardiovascular Agent Synthesis

• Sato et al. (1980) synthesized 1,2,4-triazolo[1,5-a]pyrimidines fused to various heterocyclic systems, including pyridazine, exhibiting significant coronary vasodilating and antihypertensive activities (Sato, Y., Shimoji, Y., Fujita, H., Nishino, H., Mizuno, H., Kobayashi, S., & Kumakura, S., 1980).

Safety and Hazards

The safety and hazards associated with “(7,8-dihydro-6H-cyclopenta[e][1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine” are not specified in the search results.

Future Directions

The future directions for research on “(7,8-dihydro-6H-cyclopenta[e][1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine” and similar compounds could involve further exploration of their biological activities and potential therapeutic applications.

Mechanism of Action

Target of Action

Compounds with a triazolo-pyridazine structure have been found to have diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities . The specific targets can vary widely depending on the exact structure and functional groups of the compound.

Mode of Action

These compounds often work by interacting with specific target receptors in the body. The ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors .

Biochemical Pathways

The affected pathways would depend on the specific targets of the compound. For example, if the compound were an enzyme inhibitor, it could affect the biochemical pathway that the enzyme is involved in, leading to changes in the production or breakdown of certain molecules in the body .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its chemical structure and the route of administration. In silico pharmacokinetic and molecular modeling studies are often used to predict these properties .

Result of Action

The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. For example, an anticancer compound might work by inducing apoptosis (cell death) in cancer cells .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability. For example, certain compounds may be more stable and effective at physiological pH and body temperature .

Biochemical Analysis

Biochemical Properties

(7,8-Dihydro-6H-cyclopenta[e][1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to inhibit certain enzymes such as carbonic anhydrase and cholinesterase, which are crucial in metabolic processes . The nature of these interactions often involves binding to the active sites of these enzymes, thereby inhibiting their activity and affecting the overall biochemical pathways.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to alter the expression of genes involved in oxidative stress response and apoptosis, leading to changes in cell survival and proliferation . Additionally, it can affect cellular metabolism by inhibiting key metabolic enzymes, thereby altering the metabolic flux within the cell.

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. It binds to specific biomolecules, such as enzymes and receptors, leading to inhibition or activation of their functions. For instance, its binding to carbonic anhydrase results in the inhibition of this enzyme, which plays a crucial role in maintaining pH balance in tissues . Additionally, it can modulate gene expression by interacting with transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under certain conditions but may degrade over time, leading to a decrease in its efficacy . Long-term exposure to this compound can result in sustained inhibition of metabolic enzymes, affecting cellular homeostasis and function.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit beneficial effects such as enzyme inhibition and modulation of gene expression. At higher doses, it can cause toxic or adverse effects, including oxidative stress and cellular damage . Threshold effects have been observed, where a certain dosage level is required to achieve significant biochemical and cellular changes.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as carbonic anhydrase and cholinesterase, affecting their activity and the overall metabolic flux . These interactions can lead to changes in metabolite levels and influence various biochemical processes within the cell.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine its localization and accumulation in different cellular compartments . The compound’s distribution can affect its efficacy and the extent of its biochemical and cellular effects.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications . This localization can influence its interactions with biomolecules and its overall biochemical effects.